Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate

• IUPAC Name: methyl 5-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate
• InChI: InChI=1S/C10H11NO4/c1-13-10(12)6-4-7(11)9-8(5-6)14-2-3-15-9/h4-5H,2-3,11H2,1H3
• InChI Key: OKIHSBRZCCAUIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C2C(=C1)OCCO2)N
• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol

Description

Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate, also known as MDB, is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications. MDB is a heterocyclic compound that contains a benzodioxine ring and an amino group. This compound has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has been extensively studied for its potential applications in scientific research. One of the most significant applications of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate is its use as a fluorescent probe for the detection of metal ions. Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has been shown to exhibit high selectivity and sensitivity towards various metal ions, including copper, zinc, and iron. This property of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has been utilized in the development of sensors and detection assays for metal ions in environmental and biological samples.

Mechanism of Action

Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate is believed to chelate metal ions through the amino and carboxylate groups in its structure. The interaction between Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate and metal ions results in a change in the fluorescence properties of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate, which can be detected and quantified. The mechanism of action of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate as a fluorescent probe for metal ions has been extensively studied through spectroscopic techniques, such as UV-Vis and fluorescence spectroscopy.
Biochemical and Physiological Effects:
Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has also been studied for its potential biochemical and physiological effects. It has been shown to exhibit antioxidant activity and has been proposed as a potential therapeutic agent for the treatment of oxidative stress-related diseases. Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This property of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has several advantages for lab experiments, including its high selectivity and sensitivity towards metal ions, its ease of synthesis, and its potential applications in the development of sensors and detection assays. However, Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate also has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for the study and application of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate. One direction is the development of new synthetic methods for Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate that are more efficient and environmentally friendly. Another direction is the optimization of the fluorescence properties of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate for the detection of specific metal ions. Additionally, further studies are needed to determine the safety and efficacy of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate in vivo and its potential applications in the treatment of oxidative stress-related and neurodegenerative diseases.
In conclusion, Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications. Its potential applications in scientific research, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied and discussed. Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate has the potential to be a valuable tool in the development of sensors and detection assays and a potential therapeutic agent for the treatment of various diseases.

Synthesis Methods

Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate can be synthesized through various methods, including the reduction of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid with sodium borohydride or the reaction of 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid with thionyl chloride followed by the addition of methylamine. The synthesis of Methyl 8-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate can be optimized by adjusting the reaction conditions, such as the reaction time, temperature, and reagent concentration.